3,3-Diethyl-5,5-dimethylmorpholin-2-one

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• IUPAC Name: 3,3-diethyl-5,5-dimethylmorpholin-2-one
• InChI: InChI=1S/C10H19NO2/c1-5-10(6-2)8(12)13-7-9(3,4)11-10/h11H,5-7H2,1-4H3
• InChI Key: YSLQIELHSIUJTR-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C(=O)OCC(N1)(C)C)CC

Description

3,3-Diethyl-5,5-dimethylmorpholin-2-one is a useful research compound. Its molecular formula is C10H19NO2 and its molecular weight is 185.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

120 g (3 mol) of finely ground sodium hydroxide are added, with stirring, to a solution of 53.5 g (0.6 mol) of 2-amino-2-methylpropanol and 73 ml (0.9 mol) of chloroform in 635 ml (6 mol) of diethylketone at 5-10° C. The reaction mixture is stirred at room temperature for 16 hours and is then filtered. The solid is made into a slurry with 2×350 ml of methanol and filtered. The filtrates are concentrated to dryness by evaporation in a rotary evaporator and the residue is charged with 200 ml of 32% hydrochloric acid and 100 ml of water and refluxed for 6 hours. Subsequently, 600 ml of toluene are added and the water is completely removed by distillation in a water separator. 91 ml (0.66 mol) of triethylamine are then added dropwise to the toluene solution and the mixture is refluxed for another 6 hours. The precipitated triethylamine hydrochloride is removed by filtration and the filtrate is subjected to distillation at 123-127° C./20 mbar, giving compound (207) in the form of a colourless liquid, yield 63.7 g (57%).